Cas no 2198498-88-1 (N-[({1-[2-chloro-5-(trifluoromethyl)phenyl]cyclopropyl}carbamoyl)methyl]-N-methylprop-2-enamide)

• Product Name: N-[({1-[2-chloro-5-(trifluoromethyl)phenyl]cyclopropyl}carbamoyl)methyl]-N-methylprop-2-enamide
• CAS No: 2198498-88-1
• MF: C₁₆H₁₆ClF₃N₂O₂
• MW: 360.758653640747
• CID: 5409944
• PubChem ID: 145907895
• Update Time: 2025-06-07

N-[({1-[2-chloro-5-(trifluoromethyl)phenyl]cyclopropyl}carbamoyl)methyl]-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[[1-[2-Chloro-5-(trifluoromethyl)phenyl]cyclopropyl]amino]-2-oxoethyl]-N-methyl-2-propenamide
• 2198498-88-1
• Z2710960276
• N-[({1-[2-chloro-5-(trifluoromethyl)phenyl]cyclopropyl}carbamoyl)methyl]-N-methylprop-2-enamide
• EN300-26582758
• N-[2-[[1-[2-Chloro-5-(trifluoromethyl)phenyl]cyclopropyl]amino]-2-oxoethyl]-N-methylprop-2-enamide

• Inchi： 1S/C16H16ClF3N2O2/c1-3-14(24)22(2)9-13(23)21-15(6-7-15)11-8-10(16(18,19)20)4-5-12(11)17/h3-5,8H,1,6-7,9H2,2H3,(H,21,23)
• InChI Key： FEYOFPWTZAPYQO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1C1(CC1)NC(CN(C(C=C)=O)C)=O

Computed Properties

• Exact Mass: 360.0852399g/mol
• Monoisotopic Mass: 360.0852399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 510.8±50.0 °C(Predicted)
• pka: 14.11±0.20(Predicted)

Additional information on N-[({1-[2-chloro-5-(trifluoromethyl)phenyl]cyclopropyl}carbamoyl)methyl]-N-methylprop-2-enamide

Introduction to N-[({1-[2-chloro-5-(trifluoromethyl)phenyl]cyclopropyl}carbamoyl)methyl]-N-methylprop-2-enamide (CAS No. 2198498-88-1)

N-[({1-[2-chloro-5-(trifluoromethyl)phenyl]cyclopropyl}carbamoyl)methyl]-N-methylprop-2-enamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2198498-88-1, represents a sophisticated molecular structure designed to interact with biological targets in a precise manner. The intricate arrangement of atoms and functional groups within this molecule makes it a subject of intense study for researchers aiming to develop novel therapeutic agents.

The molecular framework of N-[({1-[2-chloro-5-(trifluoromethyl)phenyl]cyclopropyl}carbamoyl)methyl]-N-methylprop-2-enamide incorporates several key structural elements that contribute to its potential biological activity. The presence of a cyclopropyl group, a chlorinated aromatic ring, and a trifluoromethyl substituent are particularly noteworthy. These features not only influence the compound's physical and chemical properties but also play a crucial role in determining its interaction with biological systems. The cyclopropyl group, for instance, is known to enhance binding affinity by introducing steric constraints, while the chloro and trifluoromethyl substituents can modulate electronic properties and metabolic stability.

In recent years, there has been a growing interest in developing small molecules that can modulate enzyme activity and signaling pathways associated with various diseases. N-[({1-[2-chloro-5-(trifluoromethyl)phenyl]cyclopropyl}carbamoyl)methyl]-N-methylprop-2-enamide has been explored as a potential lead compound in this context. Its unique structural features suggest that it may interact with targets such as kinases, proteases, and other enzymes involved in critical biological processes. Preliminary studies have indicated that this compound exhibits promising activity in vitro, particularly against enzymes that are implicated in cancer and inflammatory diseases.

The synthesis of N-[({1-[2-chloro-5-(trifluoromethyl)phenyl]cyclopropyl}carbamoyl)methyl]-N-methylprop-2-enamide presents significant challenges due to the complexity of its molecular structure. Advanced synthetic methodologies are required to construct the cyclopropyl moiety and the aromatic ring system with the appropriate substituents. Researchers have employed techniques such as cross-coupling reactions, cyclization reactions, and functional group transformations to achieve the desired product. The optimization of these synthetic routes is crucial for ensuring high yield and purity, which are essential for subsequent biological evaluation.

Beyond its potential therapeutic applications, N-[({1-[2-chloro-5-(trifluoromethyl)phenyl]cyclopropyl}carbamoyl)methyl]-N-methylprop-2-enamide also serves as an important tool for mechanistic studies in medicinal chemistry. By understanding how this compound interacts with its biological targets, researchers can gain insights into the underlying mechanisms of disease and develop more effective drugs. Additionally, the structural features of this molecule can be modified to create analogs with enhanced potency, selectivity, and pharmacokinetic properties.

The latest advancements in computational chemistry have further facilitated the study of N-[({1-[2-chloro-5-(trifluoromethyl)phenyl]cyclopropyl}carbamoyl)methyl]-N-methylprop-2-enamide. Molecular modeling techniques allow researchers to predict how this compound will bind to its targets at the atomic level. These predictions can then be validated through experimental studies, providing a powerful framework for drug design. Furthermore, computational methods can be used to identify new derivatives of this compound that may exhibit improved biological activity.

In conclusion, N-[({1-[2-chloro-5-(trifluoromethyl)phenyl]cyclopropyl}carbamoyl)methyl]-N-methylprop-2-enamide (CAS No. 2198498-88-1) is a remarkable compound with significant potential in pharmaceutical research. Its complex structure and unique functional groups make it an attractive candidate for further investigation. As our understanding of its biological activity grows, so too does the likelihood that it will play a role in the development of new treatments for various diseases. The continued exploration of this compound and its derivatives promises to yield valuable insights into drug design and disease mechanisms.